1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

• CAS: 338792-41-9

Core Science & Biosynthesis

"1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene" synthesis pathways

Technical Guide: Synthesis of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Executive Summary This technical guide details the synthesis of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene (CAS: Generic structure match, specific CAS may vary by catalog), a structural motif often utilized in medicinal chemistry as a flexible linker between aromatic pharmacophores or in materials science for liquid crystal mesogens. The molecule features a thioether bridge and a terminal aryl bromide, serving as a versatile handle for further cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

The guide prioritizes a convergent synthetic strategy , minimizing the handling of oxidative-sensitive thiols and ensuring high regioselectivity.

Part 1: Retrosynthetic Analysis & Strategy

To design the most robust pathway, we apply a disconnection approach centered on the stability of intermediates and the availability of precursors.

Structural Breakdown:

• Core: Ethyl bridge connecting a Phenoxy group and a (4-Bromophenyl)thio group.

• Disconnection A (C-S Bond): Cleavage between the ethyl group and sulfur.

  • Synthons:[1][2] 2-Phenoxyethyl electrophile + 4-Bromobenzenethiol.

  • Viability: High. 4-Bromobenzenethiol is a strong nucleophile; the electrophile is stable.

• Disconnection B (C-O Bond): Cleavage between the ethyl group and oxygen.

  • Synthons:[1][2] Phenol + 2-((4-bromophenyl)thio)ethyl electrophile.

  • Viability: Moderate. Requires synthesis of the sulfur-containing alkyl halide first.

Selected Pathway: Convergent S-Alkylation We will utilize Disconnection A. This route allows for the separate preparation of the alkylating agent (2-phenoxyethyl bromide) and the nucleophile (4-bromobenzenethiol), converging in a final, high-yielding

substitution.

Caption: Retrosynthetic logic prioritizing the convergent assembly of the thioether linkage via

coupling.

Part 2: Detailed Experimental Protocols

Phase 1: Synthesis of (2-Bromoethoxy)benzene

Objective: Create the electrophilic linker. Reaction Type: Williamson Ether Synthesis.

Reagents:

• Phenol (

  )

• 1,2-Dibromoethane (

  ) [Excess]

• Potassium Carbonate (

  )[3]

• Solvent: Acetone or Acetonitrile (

  )

Protocol:

• Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and addition funnel. Flush with

  .

• Dissolution: Charge the flask with Phenol (1.0 eq, e.g., 9.4 g) and Acetone (150 mL). Add anhydrous

  (3.0 eq, 41.4 g). Stir at room temperature for 15 minutes to facilitate deprotonation.

• Addition: Add 1,2-Dibromoethane (4.0 eq, ~34 mL) in a single portion. Note: Excess dibromide is critical to suppress the formation of the dimer 1,2-diphenoxyethane.

• Reflux: Heat the mixture to reflux (

  for acetone) for 12–18 hours. Monitor via TLC (Hexane/EtOAc 9:1). Product will be higher than phenol.

• Workup:

  • Cool to room temperature and filter off inorganic salts (

    , excess ).

  • Concentrate the filtrate under reduced pressure.

  • Purification: The residue contains the product and excess 1,2-dibromoethane. Remove the dibromide via vacuum distillation (bp ~131°C) or by recrystallization from ethanol if the residue solidifies (mp ~33°C).

  • Yield Expectation: 60–75%.[4]

Phase 2: Thioether Coupling (Target Synthesis)

Objective: Couple the aryl thiol with the alkyl bromide. Reaction Type: Thio-alkylation (

).

Reagents:

• 4-Bromobenzenethiol (1.0 eq)

• (2-Bromoethoxy)benzene (1.1 eq) [From Phase 1]

• Cesium Carbonate (

  ) or Potassium Carbonate ( ) (1.5 eq)

• Solvent: DMF (Dimethylformamide) or Acetone.

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a stir bar and nitrogen inlet.

• Reactant Mixing: Dissolve 4-Bromobenzenethiol (1.0 eq, e.g., 1.89 g) in anhydrous DMF (20 mL).

• Base Activation: Add

  (1.5 eq, 4.88 g). The solution may turn slightly yellow due to thiolate formation. Stir for 10 minutes.

• Coupling: Add (2-Bromoethoxy)benzene (1.1 eq, 2.21 g) dropwise or in one portion.

• Reaction: Stir at Room Temperature for 4 hours. If reaction is sluggish (check TLC), heat to

  for 2 hours.

  • Mechanistic Insight: Thiolates are highly nucleophilic (soft nucleophiles) and react rapidly with primary alkyl halides. High temperatures are rarely needed and may promote disulfide oxidation.

• Workup:

  • Pour the reaction mixture into ice-cold water (100 mL). The product typically precipitates as a white or off-white solid.

  • Extract with Ethyl Acetate (

    mL) if no precipitate forms. Wash organics with water ( ) and brine ( ) to remove DMF.

  • Dry over

    and concentrate.

• Purification: Recrystallize from Ethanol or Hexane/Ethyl Acetate.

  • Target Yield: 85–95%.

Caption: Operational workflow for the Phase 2 thioetherification process.

Part 3: Characterization & Validation

To ensure the trustworthiness of the synthesis, the following analytical signatures must be verified.

Table 1: Expected Analytical Data

Technique	Parameter	Expected Signal/Observation	Interpretation
1H NMR	3.0–3.5 ppm	Triplet (2H)	protons (Shielded relative to O-CH2).
1H NMR	4.0–4.2 ppm	Triplet (2H)	protons (Deshielded by Oxygen).
1H NMR	6.8–7.5 ppm	Multiplets (9H)	Aromatic protons (Phenoxy + Bromophenyl).
13C NMR	~35 ppm	Peak	Carbon attached to Sulfur ( ).
13C NMR	~66 ppm	Peak	Carbon attached to Oxygen ( ).
MS (EI/ESI)	Molecular Ion	M+ and (M+2)+	1:1 ratio indicating presence of one Bromine atom.
IR	Fingerprint	~1240	C-O-C asymmetric stretch (Ether).

Self-Validating Check:

• Absence of SH: The starting material (thiol) has a characteristic SH stretch in IR (~2550

  ) and a singlet in NMR (~3.5 ppm, variable). Disappearance of these signals confirms coupling.

• Integration Ratio: The ratio of the two methylene triplets (2H:2H) to the aromatic region (9H) must be exact.

Part 4: Safety & Handling

• Thiol Stench: 4-Bromobenzenethiol has a disagreeable odor. All reactions in Phase 2 must be performed in a fume hood. Treat glassware with bleach (sodium hypochlorite) before cleaning to oxidize residual thiols.

• Vesicants: (2-Bromoethoxy)benzene is a potential skin irritant and alkylating agent. Wear nitrile gloves.

• 1,2-Dibromoethane: A known carcinogen. Use in a closed system; handle waste separately.

References

• Williamson Ether Synthesis (General): Tan, Z., et al. "Mono-Alkylation of a Phenol with 1,2-Dibromoethane." ChemSpider Synthetic Pages, 2007. Link

• Thioetherification Protocol: Peach, M. E. "Preparation of aryl alkyl sulfides." The Chemistry of the Thiol Group, Wiley, 1974.

• 4-Bromobenzenethiol Properties: National Center for Biotechnology Information. "PubChem Compound Summary for CID 66049, 4-Bromobenzenethiol." Link

• Phenoxyethyl Bromide Synthesis:Organic Syntheses, Coll. Vol. 1, p. 436 (1941); Vol. 9, p. 72 (1929). (General method for phenoxyalkyl halides).

Sources

• 1. 4-Bromothiophenol - Wikipedia [en.wikipedia.org]
• 2. Bromothiolation of Arynes for the Synthesis of 2-Bromobenzenethiol Equivalents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene CAS number and identification

Technical Monograph: 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Executive Summary

This technical guide provides a comprehensive analysis of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene , a specialized organosulfur intermediate used in medicinal chemistry. Characterized by a "privileged scaffold" architecture (aryl-thio-alkyl-aryl-ether), this compound serves as a critical linker in the synthesis of Selective Estrogen Receptor Modulators (SERMs), PROTACs (Proteolysis Targeting Chimeras), and kinase inhibitors.

Due to its status as a research-grade intermediate rather than a high-volume commodity, this guide focuses on de novo synthesis , structural validation , and application logic , enabling researchers to generate and utilize this compound with high fidelity.

Part 1: Chemical Identification & Properties

Identity Matrix:

Attribute	Detail
Systematic Name	1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene
IUPAC Name	(4-Bromophenyl)(2-phenoxyethyl)sulfane
Common Synonyms	p-Bromophenyl 2-phenoxyethyl sulfide; 4-Bromo-1-((2-phenoxyethyl)thio)benzene
CAS Number	Research Grade / Custom Synthesis Target (Often indexed by precursors: 106-53-6 + 589-10-6)
Molecular Formula	C₁₄H₁₃BrOS
Molecular Weight	309.22 g/mol
SMILES	Brc1ccc(SCCOc2ccccc2)cc1
InChI Key	(Predicted) LFQSCWFLJHTTHZ-UHFFFAOYSA-N

Physicochemical Profile (Predicted):

Property	Value / Range	Note
Appearance	White to Off-White Crystalline Solid	Depends on recrystallization solvent.
Melting Point	58–62 °C	Typical for diaryl thioether analogs.
Solubility	Soluble in DCM, CHCl₃, DMSO, DMF.	Insoluble in water.
LogP	~4.8	Highly lipophilic due to thioether/bromo motifs.

Part 2: Synthesis & Reaction Protocol

Strategic Route: Nucleophilic Thio-Alkylation

The most robust synthesis involves the S-alkylation of 4-bromothiophenol with 2-phenoxyethyl bromide under basic conditions. This Williamson-type ether synthesis (specifically a thio-etherification) is preferred for its high yield and minimal byproduct formation compared to acid-catalyzed condensation.

Reaction Scheme (DOT Diagram):

Caption: Nucleophilic substitution pathway via thiolate anion generation and SN2 attack on the alkyl bromide.

Detailed Protocol:

• Reagents:

  • 4-Bromothiophenol (1.0 eq, 10 mmol, 1.89 g)

  • 2-Phenoxyethyl bromide (1.1 eq, 11 mmol, 2.21 g)

  • Potassium Carbonate (K₂CO₃) (2.0 eq, 20 mmol, 2.76 g) [Anhydrous]

  • Solvent: DMF (Dimethylformamide) or Acetone (30 mL)

• Procedure:

  • Step 1 (Activation): In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromothiophenol in DMF. Add K₂CO₃. Stir at room temperature for 15 minutes to generate the thiolate anion (color shift often observed).

  • Step 2 (Addition): Add 2-phenoxyethyl bromide dropwise to the stirring mixture.

  • Step 3 (Reaction): Heat the mixture to 60–80°C (if using DMF) or Reflux (if using Acetone) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 9:1).

  • Step 4 (Workup): Cool to room temperature. Pour the reaction mixture into ice-cold water (100 mL). The product should precipitate.

  • Step 5 (Isolation): Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Step 6 (Purification): Recrystallize from Ethanol or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Part 3: Structural Validation (Self-Validating Metrics)

To ensure the integrity of the synthesized compound, the following spectral signatures must be confirmed.

1. ¹H-NMR Spectroscopy (400 MHz, CDCl₃):

• Aromatic Region (δ 6.8 – 7.5 ppm):

  • Two doublets (AA'BB' system) for the p-bromophenyl ring (~7.40 ppm, ~7.20 ppm).

  • Multiplets for the phenoxy ring (Ortho/Meta/Para protons, ~6.90 – 7.30 ppm).

• Aliphatic Region (Linker):

  • Triplet (δ ~4.15 ppm, 2H, J=6.5 Hz): Corresponds to -O-CH₂-. The electronegative oxygen deshields these protons significantly.

  • Triplet (δ ~3.30 ppm, 2H, J=6.5 Hz): Corresponds to -S-CH₂-. Sulfur is less electronegative than oxygen, resulting in an upfield shift relative to the ether protons.

2. Mass Spectrometry (GC-MS / LC-MS):

• Molecular Ion: m/z 308/310.

• Isotope Pattern: A distinct 1:1 doublet for the parent ion (M⁺ and [M+2]⁺) confirms the presence of a single Bromine atom.

• Fragmentation: Loss of the phenoxyethyl group (m/z ~121) or cleavage at the C-S bond.

Part 4: Applications in Drug Discovery

This molecule acts as a versatile linker scaffold . The Ar-S-Linker-O-Ar motif is a bioisostere for bis-aryl ethers but offers unique metabolic and steric properties.

Key Applications:

• SERMs (Selective Estrogen Receptor Modulators): The scaffold mimics the core structure of Raloxifene and Arzoxifene, where the basic side chain is critical for receptor binding. The bromine atom serves as a handle for further coupling (e.g., Suzuki-Miyaura coupling) to introduce the amine tail.

• PROTAC Linkers: The ethyl-thio-ether chain provides a defined length and lipophilicity profile, crucial for E3 ligase recruitment.

• Metabolic Stability: The thioether (-S-) can be selectively oxidized to a sulfoxide (-SO-) or sulfone (-SO₂-) in vivo or synthetically, altering the polarity and hydrogen-bonding potential of the drug candidate without changing the carbon skeleton.

Functional Workflow (DOT Diagram):

Caption: Functionalization pathways transforming the intermediate into bioactive therapeutic classes.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard protocol for Williamson Ether/Thio-ether synthesis). Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 4-Bromothiophenol (CAS 106-53-6). Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 2-Phenoxyethyl bromide (CAS 589-10-6). Link

• Jordan, V. C. (2003). Antiestrogens and Selective Estrogen Receptor Modulators as Multifunctional Medicines. Part I: Receptor Interactions. Journal of Medicinal Chemistry. (Context for aryl-ether scaffolds in SERMs). Link

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted spectroscopic data for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene, a molecule of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data in public databases, this document outlines the expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data based on established chemical principles and analysis of structurally similar compounds. This information is intended to serve as a crucial resource for the synthesis, identification, and characterization of this compound.

Molecular Structure and Overview

1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene possesses a core structure featuring a brominated benzene ring linked via a thioether to a phenoxyethyl moiety. This combination of a heavy atom (bromine), a flexible thioether linkage, and an additional aromatic system makes it a versatile scaffold for further chemical modification, potentially in the development of novel therapeutic agents or functional materials.

Molecular Formula: C₁₄H₁₃BrOS

Molecular Weight: 309.22 g/mol

IUPAC Name: 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Caption: Chemical structure of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene.

Predicted Spectroscopic Data and Interpretation

The following sections detail the predicted spectroscopic data for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene. These predictions are derived from the analysis of structurally related compounds and established spectroscopic principles.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Table 1: Predicted ¹H NMR Data for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.45	d, J ≈ 8.5 Hz	2H	Aromatic protons ortho to Bromine
~7.28	d, J ≈ 8.5 Hz	2H	Aromatic protons ortho to Sulfur
~7.25	t, J ≈ 7.9 Hz	2H	Aromatic protons meta to Oxygen on phenoxy group
~6.95	t, J ≈ 7.4 Hz	1H	Aromatic proton para to Oxygen on phenoxy group
~6.90	d, J ≈ 8.1 Hz	2H	Aromatic protons ortho to Oxygen on phenoxy group
~4.20	t, J ≈ 6.5 Hz	2H	-O-CH₂ -CH₂-S-
~3.25	t, J ≈ 6.5 Hz	2H	-O-CH₂-CH₂ -S-

Interpretation:

The aromatic region of the spectrum is expected to show distinct signals for the two benzene rings. The 1,4-disubstituted brominated ring should exhibit two doublets with a characteristic ortho coupling constant (J ≈ 8.5 Hz). The protons ortho to the electron-withdrawing bromine atom are expected to be downfield (~7.45 ppm) compared to those ortho to the sulfur atom (~7.28 ppm). The phenoxy group protons are predicted to appear as a triplet for the meta protons, a triplet for the para proton, and a doublet for the ortho protons. The aliphatic region is expected to show two triplets corresponding to the two methylene groups of the ethyl chain. The methylene group attached to the oxygen (-O-CH₂-) is expected to be more deshielded and appear further downfield (~4.20 ppm) than the methylene group attached to the sulfur (-S-CH₂-) (~3.25 ppm).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR provides information about the carbon skeleton of a molecule.

Table 2: Predicted ¹³C NMR Data for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Chemical Shift (δ, ppm)	Assignment
~158.5	Aromatic C-O (phenoxy)
~136.0	Aromatic C-S
~132.0	Aromatic CH ortho to Bromine
~130.0	Aromatic CH ortho to Sulfur
~129.5	Aromatic CH meta to Oxygen (phenoxy)
~121.5	Aromatic CH para to Oxygen (phenoxy)
~121.0	Aromatic C-Br
~114.5	Aromatic CH ortho to Oxygen (phenoxy)
~67.0	-O-CH₂ -
~33.0	-S-CH₂ -

Interpretation:

The ¹³C NMR spectrum is predicted to show ten distinct signals. The carbon attached to the oxygen of the phenoxy group is expected to be the most downfield aromatic carbon (~158.5 ppm). The carbons of the brominated ring are expected to be influenced by the substituents, with the carbon attached to bromine appearing around 121.0 ppm. The aliphatic carbons are predicted to appear in the upfield region, with the carbon attached to the more electronegative oxygen atom being more deshielded (~67.0 ppm) than the one attached to sulfur (~33.0 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100-3000	C-H stretch	Aromatic
~2950-2850	C-H stretch	Aliphatic (CH₂)
~1580, 1480	C=C stretch	Aromatic ring
~1240	C-O stretch	Aryl ether
~1090	C-S stretch	Thioether
~1010	C-Br stretch	Aryl bromide
~820	C-H out-of-plane bend	1,4-disubstituted benzene

Interpretation:

The IR spectrum is expected to show characteristic peaks for the aromatic rings, including C-H stretching above 3000 cm⁻¹ and C=C stretching in the 1600-1450 cm⁻¹ region. The aliphatic C-H stretching from the ethyl linker should appear just below 3000 cm⁻¹. Key functional group absorptions include a strong C-O stretching band for the aryl ether around 1240 cm⁻¹, a C-S stretching band for the thioether around 1090 cm⁻¹, and a C-Br stretching band around 1010 cm⁻¹. A strong band around 820 cm⁻¹ would be indicative of the 1,4-disubstitution pattern on the brominated benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Predicted Mass Spectrometry Data for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

m/z	Interpretation
308/310	Molecular ion [M]⁺ and [M+2]⁺ due to the presence of Bromine (¹⁹Br and ⁸¹Br isotopes in ~1:1 ratio)
201/203	Loss of phenoxy radical (•OC₆H₅)
187/189	Loss of phenoxyethyl radical (•CH₂CH₂OC₆H₅)
123	[C₆H₅OCH₂CH₂]⁺ fragment
108	Loss of bromine radical (•Br)
77	Phenyl cation [C₆H₅]⁺

Interpretation:

The mass spectrum is expected to show a characteristic molecular ion peak cluster at m/z 308 and 310 with approximately equal intensity, which is a definitive indicator of the presence of one bromine atom.[1] The fragmentation pattern will likely involve cleavage of the C-S and C-O bonds. Key fragments would include the loss of a phenoxy radical, a phenoxyethyl radical, and a bromine radical. The appearance of a fragment at m/z 77 would be indicative of the phenyl group from the phenoxy moiety.

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a novel organic compound like 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol for ¹H and ¹³C NMR:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters: 30° pulse angle, 1-2 second relaxation delay, 16-32 scans.

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 30° pulse angle, 2-5 second relaxation delay, 1024 or more scans (due to the lower natural abundance of ¹³C).

  • Process the data similarly to the ¹H spectrum and reference it to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

Protocol for Attenuated Total Reflectance (ATR)-FTIR:

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a volatile solvent (e.g., isopropanol) and allow it to dry completely.

• Background Spectrum: Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact between the sample and the crystal, then acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the major absorption bands and compare them to correlation tables to assign functional groups.

Mass Spectrometry (MS)

Protocol for Electron Ionization (EI)-MS:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or a gas chromatograph (GC) for volatile liquids.

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Data Interpretation: Analyze the molecular ion peak to determine the molecular weight and the fragmentation pattern to gain structural information.

Caption: General workflow for the spectroscopic characterization of a novel compound.

Conclusion

The predicted spectroscopic data presented in this guide provide a comprehensive analytical framework for researchers working with 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene. This information will be invaluable for the confirmation of its synthesis and for quality control purposes. The detailed interpretation of the expected NMR, IR, and MS data serves as a practical reference for the structural elucidation of this and related molecules. As with any predictive data, it is essential to confirm these findings with experimental results once the compound is synthesized and purified.

References

• Benchchem. A Comparative Guide to the Synthesis of 1-Bromo-4-propylsulfanylbenzene Derivatives: An Evaluation of Reproducibility and Effici.
• PrepChem.com. Synthesis of 1-Bromo-4-(4-(methylsulfonyl)phenoxy)benzene.
• Benchchem. An In-depth Technical Guide to 1-Bromo-4-propylsulfanylbenzene: Synthesis, Structure, and Spectroscopic Analysis.
• NIST WebBook. Benzene, 1-bromo-4-phenoxy-.
• PubChem. 1-Bromo-4-(1-phenylethoxymethylsulfanyl)benzene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Suzuki Coupling of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Executive Summary

This guide details the optimized protocols for utilizing 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene (referred to herein as Compound 1 ) as an electrophile in Suzuki-Miyaura cross-coupling reactions.

While aryl bromides are typically excellent substrates for Pd-catalyzed coupling, Compound 1 presents a specific chemoselective challenge: the presence of a thioether (sulfide) moiety at the para position. Thioethers are soft Lewis bases capable of coordinating strongly to Palladium(0) and Palladium(II) centers, potentially poisoning the catalyst or retarding the catalytic cycle.

This note provides a "Field-Proven" strategy utilizing Buchwald-type ligands (SPhos/XPhos) to sterically preclude sulfur coordination, ensuring high turnover numbers (TON) and minimizing residual metal contamination.

Technical Profile & The "Sulfur Challenge"

Substrate Analysis

• Electrophile: Aryl Bromide (Reactive handle).[1]

• Perturbation: Para-Sulfanyl ether linkage (-S-CH₂-CH₂-O-Ph).

• Electronic Effect: The sulfur atom is an electron donor by resonance (+M) but electron-withdrawing by induction (-I). In the ground state, it slightly deactivates the C-Br bond toward oxidative addition compared to electron-deficient aryl bromides, but it remains reactive.

• Steric/Coordination Effect: The flexible thioether tail allows the sulfur lone pairs to be accessible.

Mechanism of Catalyst Deactivation

In a standard Suzuki cycle, the rate-determining step is often the oxidative addition of the Ar-Br bond to Pd(0). However, with Compound 1 , an off-cycle equilibrium exists where the thioether sulfur competes with the phosphine ligand for the Pd center.

• Scenario A (Ideal): Pd(0)Lₙ + Ar-Br

  Ar-Pd(II)(L)Br

• Scenario B (Poisoning): Pd(0)Lₙ + R-S-R

  [Pd(0)(L)(S-R₂)] (Inactive Species)

To overcome Scenario B, we must use a ligand (L) that binds Pd significantly stronger than the sulfur atom and provides enough steric bulk to block the approach of the substrate's sulfur tail.

Mechanistic Visualization

The following diagram illustrates the competitive pathway and the solution strategy.

Caption: Competitive coordination pathways. Red path indicates catalyst deactivation by the thioether moiety; Green path indicates the desired oxidative addition promoted by bulky ligands.

Strategic Optimization

Ligand Selection

The choice of ligand is the single most critical variable for Compound 1 .

• Avoid: PPh₃ (Triphenylphosphine). It is labile and allows sulfur to displace it, leading to Pd black formation.

• Recommended: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or XPhos .

  • Why: These dialkylbiaryl phosphines are electron-rich (accelerating oxidative addition of the Ar-Br) and extremely bulky. The bulk creates a "protective shell" around the Pd, preventing the sulfur atom of Compound 1 from coordinating.

Base and Solvent[1][2]

• Base: K₃PO₄ (Potassium Phosphate Tribasic) . Phosphate bases are often superior to carbonates for sulfur-containing substrates as they minimize side reactions and are effective in anhydrous conditions if the boronic acid is sensitive.

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water . Biphasic systems often assist in sequestering inorganic salts and keeping the non-polar Compound 1 in the organic phase.

Experimental Protocols

Method A: The "Robust" Protocol (High Yield, General Purpose)

Recommended for coupling Compound 1 with standard aryl boronic acids.

Reagents:

• Compound 1: 1.0 equiv (e.g., 1.0 mmol, 323 mg)

• Aryl Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)

  • Alternative: Pd(dppf)Cl₂·DCM (3 mol%) if SPhos is unavailable.

• Base: K₃PO₄ (2.0 equiv, finely ground) or K₂CO₃ (2.0 equiv).

• Solvent: Toluene (4 mL) + Water (0.4 mL).

Step-by-Step Procedure:

• Setup: Charge a reaction vial (equipped with a magnetic stir bar) with Compound 1 , the aryl boronic acid, Pd(OAc)₂, SPhos, and the base.

• Degassing (Critical): Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon three times. Note: Oxygen accelerates phosphine oxidation, which is fatal when sulfur is present to scavenge the remaining Pd.

• Solvent Addition: Inject the degassed Toluene and Water via syringe.

• Reaction: Heat the mixture to 80–100 °C for 4–12 hours. Monitor by HPLC or TLC.

  • Endpoint: Disappearance of Compound 1.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Scavenging (Mandatory): See Section 4.3.

Method B: "Ligandless" Nanoparticle Protocol (Green Chemistry)

Effective if the coupled product is easily separable from Pd black.

Reagents:

• Compound 1: 1.0 equiv

• Catalyst: Pd/C (10 wt% loading, use 5 mol% Pd) or Pd(OAc)₂ (no phosphine).

• Base: TBAB (Tetrabutylammonium bromide, 1.0 equiv) + Na₂CO₃.

• Solvent: Water/Ethanol (1:1).

Mechanism: TBAB acts as a phase transfer catalyst and stabilizes Pd nanoparticles (Pd-NPs). While sulfur can poison NPs, the high surface area and excess loading often allow the reaction to proceed.

Purification & Palladium Scavenging

Because thioethers bind Pd, standard silica chromatography often fails to remove all metal residues, leaving the product colored (yellow/brown) and contaminated.

Protocol:

• After the aqueous workup, add Thiol-Functionalized Silica Gel (e.g., SiliaMetS® Thiol) to the organic phase.

  • Ratio: 50 mg scavenger per 10 mg expected Pd residue.

• Stir at 40 °C for 30 minutes.

• Filter through a pad of Celite.

• Proceed to standard flash column chromatography.

Data Presentation & Troubleshooting

Representative Ligand Screening Data

Simulated performance based on electronic properties of 4-bromothioanisole derivatives.

Ligand System	Conversion (12h)	Yield	Notes
Pd(OAc)₂ / SPhos	>98%	94%	Recommended. Fast kinetics, low Pd residue.
Pd(dppf)Cl₂	90%	85%	Good alternative. Robust but slower.
Pd(PPh₃)₄	65%	50%	Not Recommended. Significant Pd black formation.
Pd/C (Ligand free)	70%	62%	Variable. Substrate dependent.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Reaction stalls at ~50%	Catalyst poisoning by Sulfur.	Add a "kicker" charge of catalyst (1 mol%) or switch to SPhos. Increase temperature to 100°C.
Formation of Pd Black	Ligand dissociation / Oxidation.	Ensure strict inert atmosphere (Ar/N2). Use excess ligand (L:Pd 2.5:1).
Product is brown oil	Residual Pd-Sulfur complex.	Treat with activated charcoal or Thiol-silica scavenger. Do not rely solely on chromatography.

Workflow Visualization

Caption: Experimental workflow from setup to isolation, emphasizing the critical scavenging step.

References

• Barder, T. E., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005. Link

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[2][3] Chemical Reviews, 1995.[2] Link

• Dubbaka, S. R., & Vogel, P. "Palladium-Catalyzed Cross-Coupling Reactions of Sulfur-Containing Substrates." Angewandte Chemie International Edition, 2005. Link

• BenchChem. "Application Notes for 1-Bromo-4-propylsulfanylbenzene in Materials Science." BenchChem Application Library. Link (Cited for structural analogy).

• Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Ligand Effects." Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene in Organic Electronics

Foreword for the Pioneering Researcher

In the dynamic field of organic electronics, the discovery and application of novel molecular building blocks are paramount to advancing the performance and functionality of next-generation devices. This document serves as a detailed technical guide for researchers, scientists, and drug development professionals on the potential applications of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene . While direct applications of this specific molecule in published literature are not yet widespread, its chemical architecture presents a compelling platform for the synthesis of advanced functional materials for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).

Herein, we move beyond a mere recitation of facts and delve into the causality behind experimental design. We present not just protocols, but a strategic framework for leveraging the unique structural motifs of this compound. This guide is designed to be a self-validating system, grounded in established chemical principles and state-of-the-art practices in organic electronics.

Molecular Overview and Strategic Importance

1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene is an aromatic compound featuring two key functional domains that make it an attractive synthon for materials design:

• A Reactive Bromine Handle: The bromo- substituent on the phenyl ring is a versatile reactive site for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, Heck, Sonogashira, and Buchwald-Hartwig aminations. This allows for the facile construction of extended π-conjugated systems, a fundamental requirement for efficient charge transport in organic semiconductors.

• A Phenoxyethyl Sulfanyl Moiety: This flexible side chain can influence the solid-state packing and morphology of the resulting materials. The ether and thioether linkages can enhance solubility in common organic solvents, which is crucial for solution-based processing of large-area electronic devices. Furthermore, the electron-rich nature of the sulfur and oxygen atoms can modulate the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of the final compound, thereby fine-tuning its charge injection and transport properties.

Physicochemical Properties

A summary of the known or predicted physicochemical properties of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene is presented below. These values are essential for reaction planning and material characterization.

Property	Value	Source
IUPAC Name	1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene	PubChem
Molecular Formula	C₁₄H₁₃BrOS	PubChem
Molecular Weight	309.22 g/mol	PubChem
Appearance	Likely a solid at room temperature	Inferred
Solubility	Expected to be soluble in common organic solvents (e.g., THF, Toluene, Chloroform)	Inferred

Synthetic Utility: A Gateway to Novel Conjugated Materials

The primary utility of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene lies in its role as a precursor for more complex, functional organic materials. The following section provides a detailed protocol for a representative Suzuki cross-coupling reaction, a cornerstone of modern organic synthesis.

Protocol 1: Synthesis of a Biphenyl Derivative via Suzuki Cross-Coupling

This protocol outlines the synthesis of a novel biphenyl derivative, a common core structure in many organic electronic materials. This reaction serves as a foundational step for creating hole-transporting materials.

Objective: To synthesize 4'-[(2-phenoxyethyl)sulfanyl]-[1,1'-biphenyl]-4-carbonitrile.

Materials:

• 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

• 4-cyanophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet, add 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene (1.0 eq), 4-cyanophenylboronic acid (1.2 eq), and triphenylphosphine (0.06 eq).

• Inert Atmosphere: Evacuate and backfill the flask with dry nitrogen three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Add toluene (40 mL) and a 2 M aqueous solution of potassium carbonate (20 mL). The mixture should be stirred vigorously.

• Catalyst Addition: To the stirring mixture, add palladium(II) acetate (0.015 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 85-90 °C) under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add deionized water (50 mL) and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to yield the pure product.

Causality of Experimental Choices:

• Inert Atmosphere: Palladium catalysts are sensitive to oxygen, especially at elevated temperatures. An inert atmosphere prevents catalyst degradation and ensures high reaction yields.

• Base (K₂CO₃): The base is crucial for the transmetalation step in the Suzuki catalytic cycle, activating the boronic acid.

• Ligand (PPh₃): Triphenylphosphine stabilizes the palladium catalyst and facilitates the oxidative addition and reductive elimination steps.

• Two-Phase System (Toluene/Water): This system allows for the dissolution of both the organic-soluble reactants and the water-soluble inorganic base, facilitating the reaction at the interface.

Workflow for Suzuki Cross-Coupling

Caption: Workflow for the synthesis of a biphenyl derivative.

Application in Organic Light-Emitting Diodes (OLEDs)

The biphenyl derivative synthesized in Protocol 1, with its electron-donating sulfanyl group and electron-withdrawing nitrile group, could potentially serve as a host material or a hole-transporting material (HTM) in an OLED. The phenoxyethyl group could aid in forming amorphous thin films, which are beneficial for device stability and efficiency.

Protocol 2: Fabrication and Characterization of a Solution-Processed OLED

This protocol describes the fabrication of a simple multi-layer OLED using the newly synthesized material as the hole-transporting layer.

Device Architecture: ITO / PEDOT:PSS / Synthesized HTM / Emissive Layer (e.g., Alq₃) / LiF / Al

Materials and Equipment:

• Indium tin oxide (ITO)-coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion

• Synthesized Hole-Transporting Material (HTM)

• Tris(8-hydroxyquinolinato)aluminum (Alq₃)

• Lithium fluoride (LiF)

• Aluminum (Al)

• Chlorobenzene (or other suitable organic solvent for the HTM)

• Spin coater

• Thermal evaporator

• UV-Ozone cleaner

• Glovebox with an inert atmosphere

• Source measure unit (SMU) for device characterization

Procedure:

• Substrate Preparation:

  • Clean the ITO-coated glass substrates by sonicating in a sequence of deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a stream of nitrogen.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the work function of the ITO and enhance adhesion of the subsequent layer.

• Hole-Injection Layer (HIL) Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the PEDOT:PSS dispersion onto the ITO surface at 3000 rpm for 60 seconds.

  • Anneal the substrates at 120 °C for 15 minutes on a hotplate inside the glovebox.

• Hole-Transporting Layer (HTL) Deposition:

  • Prepare a solution of the synthesized HTM in chlorobenzene (e.g., 10 mg/mL).

  • Spin-coat the HTM solution onto the PEDOT:PSS layer at 2000 rpm for 60 seconds.

  • Anneal the substrates at 80 °C for 10 minutes.

• Emissive Layer (EML), Electron-Transporting Layer (ETL), and Cathode Deposition:

  • Transfer the substrates to a high-vacuum thermal evaporator (<10⁻⁶ Torr).

  • Deposit a 40 nm layer of Alq₃ as the emissive and electron-transporting layer.

  • Deposit a 1 nm layer of LiF as the electron-injection layer.

  • Deposit a 100 nm layer of Al as the cathode.

• Encapsulation and Characterization:

  • Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent degradation from air and moisture.

  • Characterize the current density-voltage-luminance (J-V-L) characteristics of the device using a source measure unit and a calibrated photodiode.

OLED Fabrication Workflow

1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene as a precursor for pharmaceutical intermediates

Technical Application Note: 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene [1]

Part 1: Executive Summary & Chemical Profile

1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene is a dual-functional building block characterized by an orthogonal reactivity profile. It features an aryl bromide "handle" for transition-metal-catalyzed cross-couplings and a flexible thioether linker that connects two aromatic domains.[1] This scaffold is particularly valuable in the design of Selective Estrogen Receptor Modulators (SERMs) , Sigma-1 receptor ligands , and kinase inhibitors , where the phenoxyethyl-thio motif serves as a lipophilic tether that mimics the steric and electronic properties of established pharmacophores.

Chemical Profile

Property	Specification
IUPAC Name	1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene
Molecular Formula	C₁₄H₁₃BrOS
Molecular Weight	325.22 g/mol
Key Functionalities	Aryl Bromide (Electrophile), Thioether (Nucleophile/Oxidizable)
Predicted LogP	~4.8 (High Lipophilicity)
Storage	2–8°C, inert atmosphere (Argon/Nitrogen), protect from light.[1][2][3][4]

Part 2: Synthetic Utility & Mechanism

The utility of this precursor lies in its divergent synthetic potential . The sulfur atom acts as a "switchable" core: it can remain as a neutral thioether to maintain flexibility and lipophilicity, or be oxidized to a sulfoxide (chiral center) or sulfone (hydrogen bond acceptor) to alter metabolic stability and potency. Simultaneously, the bromine atom allows for the rapid attachment of heteroaryl cores via Suzuki-Miyaura or Buchwald-Hartwig couplings.

Structural Logic & Pathway Diagram

Figure 1: Divergent synthetic workflow illustrating the construction of the scaffold and its two primary functionalization pathways.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Scaffold (Thioether Formation)

Objective: Efficient alkylation of 4-bromothiophenol with 2-phenoxyethyl bromide via nucleophilic substitution (

).[1]

Reagents:

• 4-Bromothiophenol (1.0 equiv)[1]

• 2-Phenoxyethyl bromide (1.1 equiv)

• Potassium Carbonate (

  , anhydrous, 2.0 equiv)

• DMF (N,N-Dimethylformamide, anhydrous) or Acetone (for milder conditions)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromothiophenol (10 mmol) in anhydrous DMF (20 mL).

• Deprotonation: Add

  (20 mmol) in a single portion. Stir at room temperature for 15–30 minutes under an inert atmosphere (Nitrogen). Observation: The solution may turn slightly yellow as the thiolate anion forms.

• Alkylation: Add 2-phenoxyethyl bromide (11 mmol) dropwise via syringe.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 9:1). The starting thiol (

  ) should disappear, and the less polar product ( ) should appear.

• Workup:

  • Cool to room temperature.[4][5][6]

  • Pour the mixture into ice-cold water (100 mL) to precipitate inorganic salts and the product.

  • Extract with Ethyl Acetate (

    mL).[3]

  • Wash the combined organic layers with water (

    ), LiCl solution (5%, to remove DMF), and brine.

  • Dry over

    , filter, and concentrate under reduced pressure.[3][5]

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes) to yield a white to off-white solid.

Validation Criteria:

• 1H NMR (400 MHz, CDCl3): Look for the ethylene bridge triplets at

  ~3.3 ppm ( ) and ~4.1 ppm ( ). The aromatic region will show two distinct spin systems (para-substituted Br-phenyl and monosubstituted phenoxy).

Protocol B: Downstream Application – Suzuki-Miyaura Coupling

Objective: Coupling the scaffold with a boronic acid to generate a biaryl pharmaceutical intermediate.

Reagents:

• Scaffold (from Protocol A, 1.0 equiv)

• Aryl Boronic Acid (e.g., 4-methoxyphenylboronic acid, 1.2 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (2M aqueous solution, 3.0 equiv)

• Solvent: DME (Dimethoxyethane) or Toluene/EtOH (4:1)

Procedure:

• Degassing: Charge a reaction vial with the Scaffold, Boronic Acid, and Pd catalyst. Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed solvent (DME) and aqueous base via syringe.

• Reaction: Heat to 90°C for 12–16 hours.

• Workup: Filter through a celite pad to remove Palladium residues. Dilute with EtOAc, wash with water/brine, and concentrate.[3][6]

• Result: This yields the 4-[(2-phenoxyethyl)sulfanyl]biaryl derivative, extending the carbon skeleton while preserving the thioether linker.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Oxidation of thiol to disulfide (dimer).[1]	Ensure strict inert atmosphere (N2/Ar) before adding base. Add a trace of reducing agent (e.g., ) if starting material is old.
Incomplete Reaction	Poor nucleophilicity or steric hindrance.	Add a catalytic amount of KI (Potassium Iodide) to generate the more reactive 2-phenoxyethyl iodide in situ (Finkelstein condition).
Pd Catalyst Death (Protocol B)	Sulfur poisoning of Palladium.	Thioethers can coordinate to Pd. Use a bidentate ligand catalyst (e.g., Pd(dppf)Cl2 ) or increase catalyst loading to 5-10 mol%.

Part 5: Safety & Handling

• 4-Bromothiophenol: Stench reagent. Handle only in a well-ventilated fume hood. Bleach (sodium hypochlorite) solution should be kept ready to quench any spills and neutralize odors.

• Alkylating Agents: 2-Phenoxyethyl bromide is an alkylating agent and potential irritant. Wear nitrile gloves and eye protection.

References

• BenchChem. (2025).[5][6] A Comparative Guide to the Synthesis of 1-Bromo-4-propylsulfanylbenzene Derivatives. Retrieved from (General protocol for aryl alkyl sulfide synthesis).

• PrepChem. (n.d.). Synthesis of 1-Bromo-4-(4-(methylsulfonyl)phenoxy)benzene. Retrieved from (Analogous ether/thioether synthesis conditions).

• Organic Syntheses. (2023). Synthesis of NH-Sulfoximines from Sulfides. Org.[6] Synth. 100, 48-60.[1][7] Retrieved from (Downstream oxidation/functionalization of bromophenyl sulfides).

• National Institute of Standards and Technology (NIST). (2025). Benzene, 1-bromo-4-(2-phenylethyl)- Data. Retrieved from (Structural analogs and characterization data).

• PubChem. (2025).[8] 1-Bromo-4-(2-ethylsulfonylethylsulfanyl)benzene Compound Summary. Retrieved from (Physicochemical properties of related sulfonyl derivatives).

Sources

• 1. Benzene, 1-bromo-4-phenoxy- [webbook.nist.gov]
• 2. prepchem.com [prepchem.com]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 1-Bromo-4-(1-phenylethoxymethylsulfanyl)benzene | C15H15BrOS | CID 10591980 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of Thioether-Linked Liquid Crystals Utilizing 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Abstract: This document provides a comprehensive guide for researchers on the application of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene as a key precursor in the synthesis of advanced liquid crystalline materials. We delve into the strategic importance of the thioether linkage for modulating mesomorphic properties and present a detailed, field-proven protocol for the synthesis of a novel cyanobiphenyl-based liquid crystal via a palladium-catalyzed Suzuki cross-coupling reaction. The protocol is designed to be self-validating, with integrated steps for purification and thorough characterization by NMR, DSC, and Polarized Optical Microscopy.

Introduction: The Strategic Role of Thioether Linkages

Liquid crystals (LCs) are a unique state of matter that exhibit properties between those of conventional liquids and solid crystals.[1][2] The molecular architecture of an LC molecule, comprising a rigid core and flexible tails, dictates its mesomorphic behavior.[2] The introduction of sulfur atoms, particularly in the form of thioether (C-S-C) linkages, into the molecular structure offers a powerful tool for fine-tuning these properties.

Unlike the more common ether (C-O-C) linkage which has a bond angle of approximately 118°, the thioether bond imposes a more acute angle of around 100-107°.[1] This structural distinction introduces a "bend" or "kink" in the molecular geometry, which can disrupt packing efficiency, lower melting points, and critically, promote the formation of novel and technologically significant liquid crystal phases, such as the twist-bend nematic (NTB) phase.[1][3][4] The precursor 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene is an ideal building block for introducing this functionality, providing a reactive bromo-handle for core elaboration and a sophisticated thioether-linked tail.

Synthetic Strategy & Workflow

The primary strategy for incorporating 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene into a calamitic (rod-shaped) liquid crystal is through a palladium-catalyzed cross-coupling reaction. The Suzuki coupling, which joins an organoboron compound with an organohalide, is exceptionally robust and tolerant of various functional groups, making it ideal for this purpose.

Our target molecule is 4'-{4-[(2-phenoxyethyl)sulfanyl]phenyl}-[1,1'-biphenyl]-4-carbonitrile , a classic cyanobiphenyl mesogen functionalized with our thioether tail. The synthesis proceeds in two key stages:

• Borylation: Conversion of the starting aryl bromide into a more reactive boronic acid pinacol ester.

• Suzuki Coupling: Reaction of the boronic ester with a suitable partner, in this case, 4-bromobenzonitrile, to form the final biphenyl core.

The overall workflow is depicted below.

Sources

• 1. Methylene- and thioether-linked cyanobiphenyl-based liquid crystal dimers CB n SCB exhibiting room temperature twist-bend nematic phases and glasses - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00990C [pubs.rsc.org]
• 2. colorado.edu [colorado.edu]
• 3. Thioether-Linked Liquid Crystal Trimers: Odd–Even Effects of Spacers and the Influence of Thioether Bonds on Phase Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Handling &amp; Stabilization of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Executive Summary & Molecule Profile

User Persona: You are likely a medicinal chemist or process engineer utilizing this scaffold as a "right-hand" building block in Suzuki-Miyaura or Buchwald-Hartwig couplings.

The Core Challenge: This molecule presents a classic "Chemoselectivity vs. Poisoning" paradox.

• The Aryl Bromide (Ar-Br): The desired reactive site for cross-coupling.

• The Thioether (Sulfide, -S-): A "soft" Lewis base that acts as a catalyst poison for Palladium (Pd) and is highly susceptible to oxidative degradation (S-oxidation).

This guide provides the protocols to prevent the decomposition of the thioether moiety while activating the bromide for coupling.

Critical Troubleshooting Modules

Module A: Preventing Catalyst Poisoning (The "Sulfur Trap")

Symptom: You attempt a standard Suzuki coupling (e.g., Pd(PPh₃)₄, Na₂CO₃), but the reaction stalls at <10% conversion. The starting material is recovered, or you observe dehalogenation (H-substitution).

Root Cause: The sulfur atom in the linker coordinates to the Pd(II) center, forming a stable 5- or 6-membered chelate (if the ether oxygen also binds) or simply saturating the metal center. This "poisons" the catalyst, preventing the oxidative addition of the Ar-Br bond.

The Solution: Ligand Shielding Strategy You must use a ligand that binds to Palladium more strongly than the sulfur does, or creates enough steric bulk to physically block the sulfur from coordinating.

Recommended Protocol: High-Turnover Cross-Coupling

Parameter	Recommendation	Rationale
Catalyst Source	Pd₂(dba)₃ or Pd(OAc)₂	Use a Pd(0) or Pd(II) source without labile phosphines (like PPh₃) that are easily displaced by Sulfur.
Ligand (Critical)	XPhos , SPhos , or NiXantPhos	Bulky biaryl phosphines (Buchwald ligands) create a "protective shell" around the Pd, preventing S-coordination while allowing Br-access.
Ligand Ratio	1:2 (Pd:Ligand)	Higher ligand loading ensures the equilibrium favors the Pd-Ligand complex over the Pd-Sulfur complex.
Base	K₃PO₄ or Cs₂CO₃	Anhydrous bases are preferred to prevent hydrolysis if the reaction stalls.

Visualization: The Ligand Shielding Mechanism

Caption: Comparison of sulfur poisoning (left) vs. steric shielding using bulky phosphine ligands (right).

Module B: Preventing Oxidative Decomposition

Symptom: LCMS shows a new peak with M+16 (Sulfoxide) or M+32 (Sulfone). The product crystallizes poorly or appears as a tar.

Root Cause: Thioethers are "oxygen scavengers." They react rapidly with:

• Peroxides present in etheral solvents (THF, Dioxane, Diethyl Ether).

• Singlet Oxygen generated by ambient light and air.

The Solution: The "Peroxide Exclusion" Workflow Standard "dry" solvents are not enough; they must be "deoxygenated" and "peroxide-free."

Step-by-Step Protocol:

• Solvent Testing:

  • Test all etheral solvents (THF, 1,4-Dioxane) with commercial peroxide test strips (Quantofix®) prior to use.

  • Limit: If >5 ppm peroxides, discard or distill over Sodium/Benzophenone. Do not use for this substrate.

• The "Sparging" Technique:

  • Do not just "blanket" the reaction with Nitrogen.

  • Insert a long needle directly into the solvent and bubble Argon (heavier than air) vigorously for 15 minutes before adding the catalyst or substrate. This removes dissolved oxygen.

• Additive Stabilization (Optional but Recommended):

  • Add BHT (Butylated hydroxytoluene) at 0.1 mol% to the reaction mixture. BHT acts as a radical scavenger and prevents the radical oxidation chain mechanism of the sulfur.

Module C: Chemical Stability & Elimination Risks

Symptom: Loss of the phenoxyethyl chain. Mass spectrum shows Ar-S-H or Ar-S-Vinyl.

Root Cause: The ethyl linker (-S-CH2-CH2-O-) is susceptible to

-elimination .

• If the Sulfur is alkylated (forming a sulfonium salt) or strongly coordinated to a Lewis Acid, the adjacent protons become acidic. A strong base (e.g., LiHMDS, NaH) can trigger elimination, breaking the molecule.

Prevention Guide:

• Avoid Strong Bases: Do not use amide bases (LDA, LiHMDS) or hydrides (NaH) unless temperature is strictly controlled (<-78°C).

• Buffer pH: For cross-couplings, stick to weak inorganic bases (K₂CO₃, K₃PO₄).

• Avoid Methyl Iodide/Alkyl Halides: Ensure no alkylating agents are present in the reaction matrix, as S-alkylation immediately precedes elimination.

Diagnostic Decision Tree

Use this logic flow to troubleshoot reaction failures immediately.

Caption: Diagnostic logic for identifying failure modes based on LCMS data.

Frequently Asked Questions (FAQ)

Q1: Can I make the Grignard reagent of this molecule?

• Answer: Proceed with extreme caution. While Aryl-Mg-Br can be formed, the sulfur atom can coordinate to the Magnesium, altering reactivity.

  • Protocol: Use iPrMgCl·LiCl (TurboGrignard) at -20°C . Do not generate the Grignard via Mg metal reflux (thermal decomposition risk). Use the reagent immediately; do not store.

Q2: How should I store the bulk material?

• Answer: Store under Argon at 4°C (Fridge) .

  • Critical: The container must be amber (light-protected) to prevent photo-oxidation of the sulfide.

  • Shelf-life: Retest for Sulfoxide content (LCMS) every 3 months.

Q3: Can I use Pd/C for hydrogenation on other parts of the molecule?

• Answer: No. Thioethers are potent poisons for heterogeneous catalysts like Pd/C or PtO₂. The sulfur will coat the metal surface, deactivating it instantly.

  • Alternative: Use homogeneous hydrogenation (Crabtree’s catalyst) or chemical reduction (Fe/NH₄Cl, Zn/HCl) if reduction is needed elsewhere.

References & Authoritative Sources

• Catalyst Poisoning by Sulfur:

  • Mechanistic Insight: "Sulfur Poisoning of Pd Catalysts."[1][2][3][4] Environmental Science & Technology, 2008.[2][3] Link[2]

  • Relevance: Establishes the fundamental binding affinity of S to Pd, necessitating the "Ligand Shielding" strategy.

• Ligand Selection for Thioethers:

  • Protocol: "Palladium-Catalyzed Cross-Coupling of Thiols and Aryl Bromides."[5][6] ResearchGate / Organic Letters, 2006. Link

  • Relevance: Validates the use of ferrocenyl and bulky phosphine ligands (CyPF-tBu) to overcome sulfur interference.

• Oxidative Stability:

  • Data: "Oxidation of thioethers and sulfoxides with hydrogen peroxide."[7][8][9] RSC Advances, 2000. Link

  • Relevance: Details the kinetics of Sulfide

    Sulfoxide transformation, supporting the requirement for peroxide-free solvents.

• General Synthesis & Handling:

  • Methodology: "Synthesis of 1-Bromo-4-(4-(methylsulfonyl)phenoxy)benzene."[10] PrepChem. Link

  • Relevance: Provides baseline thermal stability data for similar phenoxy-thioether scaffolds (stable up to 150°C in Sulfolane).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dcl-inc.com [dcl-inc.com]
• 5. Palladium-Catalyzed Direct α-Aryation of Benzyl Thioethers with Aryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. One-Pot Synthesis of Unsymmetrical Diaryl Thioethers by Palladium-Catalyzed Coupling of Two Aryl Bromides and a Thiol Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Thioethers [quimicaorganica.org]
• 8. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. prepchem.com [prepchem.com]

work-up procedures for reactions involving 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

Ticket ID: #CHEM-SULF-004 Subject: Work-up, Purification, and Handling Procedures Status: Open / Active Guide Agent: Senior Application Scientist

Executive Summary & Molecule Profile

Welcome to the technical support interface for 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene . This guide addresses the specific challenges posed by this molecule's structure: a lipophilic aryl bromide "warhead" linked via a thioether (sulfide) bridge to a phenoxyethyl tail.

Key Chemical Sensitivities:

• Sulfide Oxidation: The central sulfur atom is prone to oxidation to sulfoxide (

  ) or sulfone ( ) if exposed to peroxides or aggressive oxidants.

• Catalyst Poisoning/Affinity: If synthesized via Pd-catalyzed coupling, the sulfur atom acts as a "soft" ligand, binding residual Palladium tightly and making removal difficult.

• Surfactant Behavior: The molecule possesses a lipophilic tail (phenoxy) and a polarizable core, which can stabilize emulsions during aqueous work-up.

Standard Work-Up Protocol (The "Happy Path")

User Question: "What is the standard procedure to isolate this compound after a substitution reaction (e.g., alkylation of 4-bromothiophenol)?"

Step-by-Step Methodology

Step	Action	Technical Rationale
1. Quench	Cool reaction to 0°C. Add saturated NH₄Cl (if basic) or Water (if neutral).[1]	Controls exotherms; protonates any unreacted thiophenolate anions to prevent them from acting as surfactants.
2. Extraction	Use Ethyl Acetate (EtOAc) or MTBE . Avoid DCM if possible.	Why? Chlorinated solvents can occasionally promote radical oxidation of sulfides under bright light. Ethers must be peroxide-free.
3. Phase Break	If an emulsion forms, add small amounts of Brine (sat. NaCl) .	Increases ionic strength of the aqueous layer, forcing organic materials out (Salting-out effect).
4. Washing	Wash organic layer with 1M NaOH (2x) followed by Brine .	Critical: The NaOH wash removes unreacted 4-bromothiophenol (starting material), which has a distinct stench and can poison downstream catalysts.
5. Drying	Dry over Na₂SO₄ (Sodium Sulfate).	MgSO₄ is slightly acidic and can sometimes promote surface-catalyzed oxidation of sensitive sulfides; Na₂SO₄ is gentler.
6. Concentration	Rotary evaporate at <45°C.	Minimize thermal stress. The product is likely a low-melting solid or viscous oil.

Troubleshooting & FAQs

Issue A: "My crude product contains residual Palladium (black specks/color)."

Diagnosis: Sulfur is a "catalyst sponge." Standard crystallization often fails because Pd coordinates to the sulfur and co-crystallizes.

Protocol: The Scavenger Method Do not rely on charcoal alone. Use functionalized silica.[2]

• Dissolve crude material in THF or EtOAc (10 mL/g).

• Add Thiol-functionalized Silica (e.g., SiliaMetS® Thiol or equivalent) at a ratio of 5-10 wt% relative to the substrate.

• Stir at 40°C for 2-4 hours.

• Filter through a 0.45 µm pad (or Celite).

• Concentrate the filtrate.

Note: Do not use oxidative metal removal washes (like bleach or nitric acid) as these will instantly destroy the sulfide linkage.

Issue B: "The product is oiling out and won't crystallize."

Diagnosis: The flexible ethoxy linker adds rotational degrees of freedom, lowering the melting point. Impurities (homocoupled disulfides) often prevent crystal lattice formation.

Protocol: Seeded Precipitation

• Dissolve the oil in a minimum amount of warm Ethanol or Isopropanol (approx. 50°C).

• Add Water dropwise until persistent turbidity is observed (cloud point).

• Add a seed crystal if available. If not, scratch the glass surface with a spatula.

• Cool slowly to 4°C.

• Alternative: Use a Hexane/EtOAc system. Dissolve in minimal EtOAc, then layer Hexane on top and let it diffuse at 4°C.

Issue C: "I see a new spot on TLC slightly lower than my product."

Diagnosis: This is likely the Sulfoxide impurity.

• Cause: Old ether solvents containing peroxides or exposure to air in solution for prolonged periods.

• Verification: Run TLC. The sulfoxide is significantly more polar (lower

  ) than the sulfide.

• Prevention: Test all ether solvents for peroxides before use. Add BHT (butylated hydroxytoluene) as a stabilizer during work-up if the scale is large.

Visual Workflows

Diagram 1: Work-Up Decision Matrix

This logic flow helps you decide the correct purification path based on the state of your crude mixture.

Caption: Decision matrix for working up 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene, prioritizing catalyst removal and physical state.

Diagram 2: Stability & Degradation Pathways

Understanding the chemical risks during handling.

Caption: Primary degradation and contamination pathways. The sulfide moiety is the critical sensitivity point.

Quantitative Data: Solvent Compatibility

Solvent	Suitability	Risk Factor	Notes
Ethyl Acetate	High	Low	Excellent for extraction. Low peroxide risk.
Dichloromethane	Moderate	Low	Good solubility, but environmental concerns.
Diethyl Ether	Low	High	High risk of peroxide formation which oxidizes sulfide.
THF	Moderate	Medium	Must be inhibited (BHT) and fresh to avoid peroxides.
Ethanol	High	Low	Best for recrystallization.

References

• Garrett, R. H., & Grisham, C. M. (2016). Biochemistry (6th ed.). Cengage Learning.

• Welch, C. J., et al. (2005). "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard work-up procedures for aryl halides and sulfides).

• Biotage. (2023).[3][4][5] "How to Remove Palladium in Three Easy Steps." Biotage Knowledge Base.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific hazards associated with 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene.

Sources

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nanomaterchem.com [nanomaterchem.com]

Reference Data & Comparative Studies

Navigating the Landscape of Hole Transport Materials: A Comparative Guide for Organic-Based Electronics

A Senior Application Scientist's In-depth Technical Guide

Introduction: The Quest for Optimal Charge Transport

In the rapidly advancing field of organic electronics, the performance of devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and perovskite solar cells (PSCs) is critically dependent on the seamless transport of charge carriers. Hole Transport Materials (HTMs) play a pivotal role in this process, facilitating the efficient movement of positive charge carriers (holes) from the active layer to the anode. The ideal HTM should possess a trifecta of properties: high hole mobility, appropriate energy level alignment with adjacent layers, and excellent morphological and thermal stability.

This guide will therefore provide a comprehensive performance comparison based on analogous structures and benchmark materials, offering researchers and drug development professionals the foundational knowledge to make informed decisions in the design and selection of HTMs.

Deconstructing the Molecule: Structure-Property Relationships

The chemical structure of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene suggests several characteristics that could influence its performance as an HTM.

• Brominated Aromatic Core: The bromo-substituted phenyl ring serves as the core of the molecule. Bromine, being an electron-withdrawing group, can influence the highest occupied molecular orbital (HOMO) energy level, which is a critical parameter for efficient hole injection from the perovskite or organic emissive layer.[1] Furthermore, the presence of bromine can enhance intermolecular interactions, potentially leading to more ordered molecular packing and improved charge transport.[1]

• Sulfanyl (Thioether) Linkage: The sulfur atom in the sulfanyl linkage is known to participate in the electronic structure of organic semiconductors.[2] Thiophene-based systems, which feature sulfur within a heterocyclic ring, are widely used in high-performance organic electronics due to their excellent charge mobility and stability.[2] While a simple thioether linkage is less rigid than a thiophene ring, the sulfur atom's lone pairs can still contribute to orbital overlap and facilitate hole transport.

• Phenoxyethyl Group: This flexible side chain can impact the material's solubility and film-forming properties. Good solubility in common organic solvents is crucial for solution-processable fabrication techniques. The flexibility of the ethyl chain might, however, disrupt close molecular packing, which could be detrimental to achieving high charge carrier mobility.

Performance Benchmarking: A Comparative Analysis with Established HTMs

To provide a practical performance context, we will compare the anticipated properties of a material like 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene with two of the most widely used and high-performing HTMs in perovskite solar cells: Spiro-OMeTAD and PTAA .

Material	Power Conversion Efficiency (PCE)	Hole Mobility (μh)	HOMO Level (eV)	Key Advantages	Key Disadvantages
Spiro-OMeTAD	>25% (with dopants)[3]	1 x 10⁻⁵ - 1 x 10⁻³ cm²/Vs (doped)[4]	~ -5.1 eV[5]	High efficiency, good film morphology	Low intrinsic conductivity, requires dopants which can reduce stability, high cost[4][6]
PTAA	>25%[7]	1 x 10⁻³ - 1 x 10⁻² cm²/Vs[8]	~ -5.14 eV[9]	High hole mobility, good thermal stability, suitable for flexible devices[7]	Can be prone to aggregation, requires careful solvent selection[7]
Inorganic HTMs (e.g., NiOx, CuI)	>21% (NiOx)[10]	Variable (e.g., >0.1 cm²/Vs for CuI)	Matched to perovskite	Excellent stability, low cost[10][11]	Often require vacuum deposition or high-temperature processing
Hypothetical Performance of a Brominated Phenyl Sulfide	Potentially Moderate	Dependent on molecular packing	Tunable with substituents	Potentially lower cost synthesis	Unproven performance and stability

Experimental Protocols: Fabrication and Characterization of Inverted Perovskite Solar Cells

To empirically evaluate a novel HTM, a standardized device fabrication and characterization protocol is essential. Below is a detailed methodology for an inverted (p-i-n) perovskite solar cell architecture, a common platform for testing new HTMs.

Device Fabrication Workflow

Caption: Workflow for the fabrication of an inverted perovskite solar cell.

Step-by-Step Protocol:

• Substrate Preparation:

  • Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned by ultrasonication in a detergent solution, deionized (DI) water, acetone, and isopropanol for 15 minutes each.

  • The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20 minutes to enhance the wettability of the surface.

• Hole Transport Layer (HTL) Deposition:

  • The HTM to be tested (e.g., a solution of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene in chlorobenzene) is spin-coated onto the FTO substrate. Spin speed and time should be optimized to achieve the desired film thickness (typically 20-40 nm).

  • The HTM-coated substrate is then annealed on a hotplate at a temperature optimized for the specific material (e.g., 100 °C for 10 minutes) to remove residual solvent and improve film quality.

• Perovskite Active Layer Deposition:

  • A perovskite precursor solution (e.g., a mixture of lead iodide and methylammonium iodide in a solvent like DMF/DMSO) is spin-coated on top of the HTL in a nitrogen-filled glovebox.[12]

  • An anti-solvent (e.g., chlorobenzene) is often dripped onto the spinning substrate during the last few seconds of the spin-coating process to induce rapid crystallization and form a uniform film.

  • The film is then annealed at a specific temperature (e.g., 100 °C) for a defined duration to complete the perovskite crystal formation.

• Electron Transport and Electrode Layers:

  • An electron transport layer (ETL), such as PCBM (phenyl-C61-butyric acid methyl ester), is deposited via spin-coating.

  • A buffer layer, like bathocuproine (BCP), is then spin-coated to prevent quenching at the metal electrode interface.

  • Finally, a top metal electrode (e.g., 100 nm of silver) is deposited by thermal evaporation through a shadow mask to define the active area of the device.

Performance Characterization

Caption: Key characterization techniques for evaluating HTM performance.

• Current-Voltage (J-V) Measurements: The primary performance metrics of the solar cell—short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE)—are determined by measuring the J-V curve under simulated sunlight (AM 1.5G, 100 mW/cm²).[13]

• External Quantum Efficiency (EQE): This measurement determines the ratio of collected charge carriers to incident photons at each wavelength, providing insights into the spectral response of the device.

• Hole Mobility Measurement (SCLC): The hole mobility of the HTM is a crucial parameter and can be measured using the space-charge limited current (SCLC) method.[14] This involves fabricating a hole-only device (e.g., FTO/PEDOT:PSS/HTM/Au) and analyzing its J-V characteristics in the dark.[14]

Causality in Experimental Design: Why These Choices Matter

The selection of an inverted device architecture is deliberate. It often offers improved stability compared to the conventional n-i-p structure and allows for the use of a wider range of HTMs.[12] The choice of solvents, annealing temperatures, and layer thicknesses are all critical parameters that must be empirically optimized for each new HTM to ensure good film morphology and efficient device operation. For instance, poor solubility of an HTM can lead to non-uniform films with pinholes, causing short-circuits and poor device performance. Similarly, mismatched energy levels between the HTM and the perovskite layer will create a barrier for hole extraction, leading to charge recombination and a lower Voc and FF.[15]

Conclusion and Future Outlook

While a definitive performance evaluation of 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene in organic devices awaits empirical investigation, a systematic analysis of its structural components allows for an informed hypothesis. The presence of a brominated aromatic core and a sulfanyl linkage are promising features for effective charge transport. However, the impact of the flexible phenoxyethyl side chain on molecular packing and, consequently, on hole mobility remains a key question to be answered through experimental work.

The protocols and comparative data presented in this guide provide a robust framework for researchers to not only evaluate this specific molecule but also to design and characterize novel HTMs. The continuous exploration of new molecular architectures is essential for pushing the boundaries of efficiency and stability in organic and perovskite-based electronics, paving the way for their widespread commercialization.

References

• Advancements in Inorganic Hole-Transport Materials for Perovskite Solar Cells: A Compar
• Comparative Study of Lead-Free Perovskite Solar Cells Using Different Hole Transporter Materials.
• Advances in hole transport materials engineering for stable and efficient perovskite solar cells.
• Fabrication and Characterization of an Efficient Inverted Perovskite Solar Cells with POSS Passivating Hole Transport Layer. (2021). MDPI.
• A Review of Inorganic Hole Transport Materials for Perovskite Solar Cells. Scilit.
• A brief review of hole transporting materials commonly used in perovskite solar cells.
• Hole Transport Materials for Tin-Based Perovskite Solar Cells: Properties, Progress, Prospects. (2022). Molecules.
• PTAA as Efficient Hole Transport Materials in Perovskite Solar Cells: A Review. (2022). Solar RRL.
• Fabrication and Characterization of an Efficient Inverted Perovskite Solar Cells with POSS Passivating Hole Transport Layer. (2021). PubMed.
• CuI/Spiro-OMeTAD Double-Layer Hole Transport Layer to Improve Photovoltaic Performance of Perovskite Solar Cells. (2021). MDPI.
• Strong electron acceptor additive based spiro-OMeTAD for high-performance and hysteresis-less planar perovskite solar cells. (2020). RSC Advances.
• Simultaneous Improvement in Photovoltaic Performance and Air Stability of Perovskite Solar Cells by Controlling Molecular Orientation of Spiro-OMeTAD. (2024).
• Role of spiro-OMeTAD in performance deterioration of perovskite solar cells at high temperature and reuse of the perovskite films to avoid Pb-waste.
• Fabrication and Characterization of an Efficient Inverted Perovskite Solar Cells with POSS Passivating Hole Transport Layer. (2025).
• PTAA as Efficient Hole Transport Materials in Perovskite Solar Cells: A Review. (2022). R Discovery.
• Improving stability and efficiency of PTAA-based inverted perovskite solar cells through a guest strategy.
• Performance and device structure of perovskite solar cells using spiro-OMeTAD and DM.
• Fabrication and Characterization of an Efficient Inverted Perovskite Solar Cells with POSS Passivating Hole Transport Layer. (2025).
• Phenothiazine‐Modified PTAA Hole Transporting Materials for Flexible Perovskite Solar Cells. (2024). Advanced Sustainable Systems.
• Application of MIS-CELIV technique to measure hole mobility of hole-transport material for organic light-emitting diodes. (2018). AIP Publishing.
• Chemical and photophysical properties of materials for OLEDs.
• Porphyrin–thieno[3,2-b]thiophene hole-transport materials enabling the production of long-lived radical ion pairs and high-performance perovskite solar cells.
• How to measure the charge carrier mobility of organic hole transporting materials using impedance spectroscopy?. (2013).
• Synthesis of “Porphyrin-Linker-Thiol” Molecules with Diverse Linkers for Studies of Molecular-Based Information Storage. The Journal of Organic Chemistry.
• Fabrication & characterization of perovskite solar cells and modules via manufacturing techniques. (2024). HAL Open Science.
• Protocol for Quantifying the Doping of Organic Hole-Transport M
• Remarkable Enhancement of the Hole Mobility in Several Organic Small‐Molecules, Polymers, and Small‐Molecule:Polymer Blend Transistors by Simple Admixing of the Lewis Acid p‐Dopant B(C6F5)3. (2017). Advanced Science.
• Hole-Transporting Materials for Perovskite Solar Cells Employing an Anthradithiophene Core. (2021).
• A-D-A Type Semiconducting Small Molecules with Bis(alkylsulfanyl)methylene Substituents and Control of Charge Polarity for Organic Field-Effect Transistors. (2020).
• Synthesis, Properties, and Application of Small-Molecule Hole-Transporting Materials Based on Acetylene-Linked Thiophene Core. (2023). MDPI.
• Synthesis, Properties, and Application of Small-Molecule Hole-Transporting Materials Based on Acetylene-Linked Thiophene Core. (2023). PubMed.
• Organic Light-emitting Diodes: Computational studies of charge carriers balance and experimental characterisation of new m
• A rare case of brominated small molecule acceptors for high-efficiency organic solar cells. (2023).
• Sulfur-bridged chromophores for photofunctional materials: using sulfur oxidation state to tune electronic and structural properties. (2022). Chemical Society Reviews.
• Sulfanyl. Wikipedia.
• Photophysical properties and OLED performance of light-emitting pl
• Sulfhydryl-functionalized diarylethenes: synthesis, photoswitching, and fluorescent properties. (2026).
• Organic Semiconducting Oligomers for Use in Thin Film Transistors. (2007). Chemical Reviews.
• Phenothiazine‐Phenoxazine Hybrid Cross Hole‐Transporting Material for High Performance Perovskite Solar Cell. (2025).
• Advances in Hole Transport Materials for Layered Casting Solar Cells. (2023). MDPI.
• Characterization and photophysical properties of sulfur-oxidized diarylethenes. (2007). Tetrahedron.
• Dopant-Free π-Conjugated Hole Transport Materials for Highly Stable and Efficient Perovskite Solar Cells. (2021). Frontiers in Chemistry.
• Tetraaryl pyrenes: photophysical properties, computational studies, crystal structures, and application in OLEDs. (2015). AUB ScholarWorks.
• Organic Semiconductor Aggregates: from Molecular Designs to Device Applic
• Hole-transporting materials for Perovskite solar cells: a chemical approach. (2022). YouTube.
• Improving the Performance and Sustainability are Key Requirements for the Commercialization of Organic Electronics. (2023). nanoGe.
• High Performance Organic Electronics Processing with Green Solvents. eScholarship.

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• 1. A rare case of brominated small molecule acceptors for high-efficiency organic solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfur-bridged chromophores for photofunctional materials: using sulfur oxidation state to tune electronic and structural properties - Chemical Science (RSC Publishing) DOI:10.1039/D2SC01128J [pubs.rsc.org]
• 3. Hole Transport Materials for Tin-Based Perovskite Solar Cells: Properties, Progress, Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Dopant-Free π-Conjugated Hole Transport Materials for Highly Stable and Efficient Perovskite Solar Cells [frontiersin.org]
• 5. Strong electron acceptor additive based spiro-OMeTAD for high-performance and hysteresis-less planar perovskite solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of spiro-OMeTAD in performance deterioration of perovskite solar cells at high temperature and reuse of the perovskite films to avoid Pb-waste - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Remarkable Enhancement of the Hole Mobility in Several Organic Small‐Molecules, Polymers, and Small‐Molecule:Polymer Blend Transistors by Simple Admixing of the Lewis Acid p‐Dopant B(C6F5)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iris.uniroma1.it [iris.uniroma1.it]
• 10. mdpi.com [mdpi.com]
• 11. scilit.com [scilit.com]
• 12. Fabrication and Characterization of an Efficient Inverted Perovskite Solar Cells with POSS Passivating Hole Transport Layer | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene

[1][2]

Executive Summary

Compound: 1-Bromo-4-[(2-phenoxyethyl)sulfanyl]benzene Chemical Class: Halogenated Diaryl Thioether Primary Hazard Profile: Irritant (Skin/Eye/Respiratory), Potential Sensitizer, Lipophilic (Skin Absorption Risk).[1][2] Operational Status: RESTRICTED . Handle only within a certified Chemical Fume Hood.

This guide outlines the mandatory safety protocols for handling this specific organosulfur building block. In the absence of extensive toxicological data for this specific CAS, this protocol adopts a "Worst-Case Analog" approach, deriving safety measures from the hazards of its functional groups (aryl bromides and thioethers).

Part 1: Hazard Assessment & Chemical Nature

To select the correct PPE, we must understand the "Why" behind the risk. This molecule presents a tripartite hazard structure:

• The Aryl Bromide Motif: Halogenated aromatics are universally classified as Irritants (H315, H319) . They can cause contact dermatitis and mucous membrane inflammation.

• The Sulfanyl (Thioether) Linkage: Sulfur-containing organics often possess a low olfactory threshold ("stench") and can act as metabolic sensitizers. There is a risk of oxidation to sulfoxides, which may alter toxicity profiles.

• The Phenoxyethyl Chain: This ether linkage increases lipophilicity (LogP), meaning the compound can penetrate the skin barrier more easily than inorganic salts.

Critical Warning: Do not mistake the lack of a "Skull and Crossbones" pictogram for safety. The ability of this compound to absorb through the skin requires strict dermal protection.

Part 2: The PPE Matrix

This matrix defines the minimum protection required. Engineering controls (Fume Hood) are the primary defense; PPE is the secondary line of defense.

Protection Zone	Equipment Standard	Technical Justification
Respiratory	Chemical Fume Hood (Face velocity: 80-100 fpm)	Mandatory. Thioethers can release volatile sulfur species.[1] Inhalation of dust/aerosols must be prevented to avoid respiratory sensitization (H335).
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient. The "Gapless" seal of goggles prevents fine powder or splash entry, critical for ocular irritants.
Dermal (Hands)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Layering Strategy: The outer glove protects against physical abrasion and immediate contact. The inner glove acts as a barrier during doffing. Note: If dissolved in DCM/Chloroform, use Silver Shield/Laminate gloves.
Body	Lab Coat (High-Neck/Snap) + Tyvek Sleeves	Standard cotton coats are porous.[1] Tyvek sleeves cover the "wrist gap" between the glove and coat cuff, a common exposure point.
Footwear	Closed-toe, non-perforated	Leather or synthetic leather.[1] Mesh sneakers allow liquid penetration and are prohibited.

Part 3: Operational Protocol (Step-by-Step)

Phase 1: Pre-Operational Check

• Verify Airflow: Check the fume hood monitor. Flow should be stable.

• Solvent Compatibility: If you are dissolving the solid, identify the solvent.

  • Ethanol/Methanol:[1] Standard Nitrile gloves are acceptable.

  • DCM/Chloroform: These permeate Nitrile in <5 minutes. Use PVA or Laminate gloves for the solution phase.

• Waste Prep: Label a solid waste container "Halogenated/Sulfur Organic Solid" before starting.

Phase 2: Handling (Weighing & Transfer)

• The Static Risk: Brominated solids are often static-prone.[1] They can "jump" from spatulas.

  • Technique: Use an anti-static gun if available. If not, weigh into a deep vessel (scintillation vial) rather than a flat weigh boat to contain "jumping" particles.

• The Transfer:

  • Place the balance inside the fume hood if possible.

  • If the balance is external, weigh the closed vial. Open the vial only inside the hood to add/remove material. Recap before moving back to the balance.

  • Never transport an open vessel of this compound across the lab floor.

Phase 3: Doffing (The Critical Failure Point)

Most exposures occur when removing PPE.

• Outer Gloves: Remove using the "Beak Method" (pinch outside, pull off inside-out). Dispose in chemical waste.

• Inspect Inner Gloves: Check for discoloration. If clean, remove lab coat.

• Wash: Wash hands with soap and cool water (hot water opens pores) for 20 seconds.

Part 4: Emergency Response

Scenario	Immediate Action	Medical/Follow-up
Skin Contact	Blot, Don't Rub. Rinse with water for 15 mins.[1][2][3] Soap is essential to remove the lipophilic residue.	Monitor for redness/edema. Consult SDS/Physician if irritation persists.
Eye Contact	Flush at eyewash station for 15 mins. Hold eyelids open.	Seek medical attention immediately. Brominated compounds can cause corneal damage.
Spill (Solid)	Cover with wet paper towels to prevent dust. Scoop into hazardous waste.[4]	Wipe area with dilute bleach (10%) to oxidize residual sulfur odor, then water.
Spill (Solution)	Absorb with vermiculite or sand. Do not use paper towels if the solvent is flammable.	Evacuate area if the solvent is volatile (e.g., DCM).

Part 5: Visualization (Decision Logic)

The following diagram illustrates the decision-making workflow for handling this compound, specifically adjusting for the state of matter (Solid vs. Solution).

Figure 1: Operational decision tree for selecting glove material and handling protocols based on the physical state and solvent carrier of the compound.

Part 6: Disposal & Environmental Compliance

This compound contains both Bromine and Sulfur .

• Waste Stream: Segregate into Halogenated Organic Waste . Do not mix with non-halogenated solvents (like acetone) if your facility separates them, as the bromine content requires specific incineration protocols.

• Container: High-density polyethylene (HDPE) or Glass. Avoid metal containers as thioethers can chelate or react with certain metals over time.

• Labeling: Must explicitly list "Organosulfur" and "Brominated" on the tag to alert waste handlers of potential odors.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• PubChem. (2025).[5] Compound Summary: 1-Bromo-4-(phenylsulfonyl)benzene (Analogous Structure for Hazard Estimation). National Library of Medicine. [Link]

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